
Dodecyl Oleate: A Technical Guide to its
Discovery, Synthesis, and Application

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name:
9-Octadecenoic acid (9Z)-,

dodecyl ester

Cat. No.: B1237561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dodecyl oleate, a long-chain fatty acid ester, has become a significant component in various

industrial applications, most notably in the cosmetic and pharmaceutical industries. Valued for

its emollient, lubricating, and solvent properties, its history is deeply rooted in the broader

development of ester chemistry. This technical guide provides an in-depth exploration of

dodecyl oleate, covering its historical context, synthesis, physicochemical properties, and

applications. Detailed experimental protocols for its synthesis are provided, along with a

summary of key quantitative data.

Introduction: The Genesis of a Synthetic Emollient
The "discovery" of dodecyl oleate is not a singular event but rather an outcome of the evolution

of organic chemistry, specifically the understanding and application of esterification. The

groundwork for the synthesis of esters like dodecyl oleate was laid in the 19th century. The

concept of a fatty acid (acide gras) was first introduced by Michel Eugène Chevreul in 1813.

This was followed by the seminal work of Emil Fischer and Arthur Speier in 1895, who

described the acid-catalyzed esterification of carboxylic acids with alcohols, a reaction now

famously known as Fischer-Speier esterification.
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The 20th century saw a surge in the development of synthetic chemistry, driven by the demand

for novel ingredients in burgeoning industries, including cosmetics. While natural oils and fats

have been used as emollients for millennia, the advent of synthetic esters offered formulators

greater control over properties like texture, stability, and skin feel. Dodecyl oleate, the ester of

dodecanol (lauryl alcohol) and oleic acid, emerged as a valuable synthetic emollient, providing

a non-greasy, smooth application profile. Its development is a testament to the shift from

reliance on natural fats to the precision of synthetic organic chemistry in creating functional

cosmetic ingredients.

Physicochemical Properties of Dodecyl Oleate
A comprehensive understanding of the physicochemical properties of dodecyl oleate is crucial

for its application in various formulations. The following table summarizes key quantitative data

for this compound.

Property Value Reference

Molecular Formula C30H58O2 [1]

Molecular Weight 450.78 g/mol [1]

Appearance
Colorless to slightly yellow

liquid
[2]

Melting Point 14.5 °C [1][3]

Boiling Point 519.6 ± 29.0 °C (Predicted) [1][3]

Density 0.865 ± 0.06 g/cm³ (Predicted) [1][3]

Refractive Index 1.46 [1]

Flash Point 71.3 °C [4]

Vapor Pressure 6.75E-11 mmHg at 25°C [4]

Solubility

Practically insoluble in water;

miscible with ethanol,

methylene chloride, and light

petroleum.

[5]
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Synthesis of Dodecyl Oleate: Experimental
Protocols
The primary method for synthesizing dodecyl oleate is through the esterification of oleic acid

with dodecanol. This reaction can be catalyzed by acids or enzymes.

Acid-Catalyzed Esterification (Fischer-Speier
Esterification)
This classic method involves heating the carboxylic acid and alcohol in the presence of a

strong acid catalyst.

Experimental Protocol:

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-

Stark apparatus, combine oleic acid and dodecanol in a molar ratio of 1:1.2 (a slight excess

of the alcohol is often used to drive the reaction to completion).

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-

toluenesulfonic acid (PTSA), typically 1-2% by weight of the oleic acid.

Reaction: Heat the mixture to a temperature of 120-140°C with continuous stirring. The water

produced during the reaction is removed azeotropically using the Dean-Stark apparatus.

Monitoring: The reaction progress can be monitored by measuring the amount of water

collected or by periodically taking samples and determining the acid value of the mixture.

The reaction is considered complete when the acid value is below a certain threshold (e.g., <

1 mg KOH/g).

Work-up: After completion, cool the reaction mixture. Neutralize the acid catalyst with a base,

such as sodium bicarbonate solution. Wash the organic layer with water to remove any

remaining salts and unreacted alcohol.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate) and

then filter. The final product, dodecyl oleate, can be further purified by vacuum distillation to

remove any remaining impurities.
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Enzymatic Esterification
Enzymatic synthesis offers a milder and more environmentally friendly alternative to acid

catalysis. Lipases are commonly used enzymes for this purpose.

Experimental Protocol:

Reactant and Enzyme Preparation: In a temperature-controlled reactor, combine oleic acid

and dodecanol in a solvent-free system or in the presence of a non-polar organic solvent.

Add a lipase, such as Candida antarctica lipase B (CALB), typically at a concentration of 1-

5% by weight of the substrates.

Reaction: Maintain the reaction mixture at a temperature of 40-60°C with constant agitation.

The optimal temperature will depend on the specific lipase used.

Water Removal: The water produced can be removed by applying a vacuum, sparging with

an inert gas, or using molecular sieves.

Monitoring: The progress of the reaction can be monitored by analyzing samples using gas

chromatography (GC) or by measuring the decrease in the acid value.

Enzyme Removal and Product Purification: Once the desired conversion is achieved, the

immobilized enzyme can be removed by filtration. The product, dodecyl oleate, is then

purified, typically by vacuum distillation, to remove any unreacted starting materials.

Visualizing Key Processes
Synthesis Workflow
The following diagram illustrates the general workflow for the acid-catalyzed synthesis of

dodecyl oleate.

Caption: Acid-catalyzed synthesis workflow for dodecyl oleate.

Emollient Function of Dodecyl Oleate
This diagram illustrates the mechanism by which dodecyl oleate acts as an emollient on the

skin.
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Caption: Mechanism of action of dodecyl oleate as a skin emollient.

Applications in Research and Development
Dodecyl oleate's primary applications are in the cosmetic and personal care industries, where it

functions as an emollient, skin-conditioning agent, and solvent.[5] Its non-greasy feel and good

spreadability make it a popular choice in moisturizers, lotions, and makeup removers.[5] It

helps to soften and smooth the skin by forming a thin, protective film that reduces

transepidermal water loss (TEWL).[6]

In the pharmaceutical industry, dodecyl oleate can be used as a component in topical drug

delivery systems. Its ability to act as a solvent and penetration enhancer can facilitate the

delivery of active pharmaceutical ingredients (APIs) through the skin.

For drug development professionals, understanding the properties and synthesis of esters like

dodecyl oleate is valuable for the formulation of topical and transdermal products. Its

biocompatibility and well-established safety profile make it a reliable excipient.

Conclusion
Dodecyl oleate is a synthetic ester with a rich history rooted in the fundamental principles of

organic chemistry. Its development and widespread use in the cosmetic and pharmaceutical

industries highlight the importance of synthetic chemistry in creating functional ingredients with

tailored properties. This technical guide has provided a comprehensive overview of its history,

synthesis, and key properties, offering valuable information for researchers, scientists, and

drug development professionals working with this versatile compound. The detailed

experimental protocols and data presented herein serve as a practical resource for the

synthesis and application of dodecyl oleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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